Sincalide ammonium

• Molecular Formula: C49H65N11O16S3
• Molecular Weight: 1160.3 g/mol
• InChI: InChI=1S/C49H62N10O16S3.H3N/c1-76-18-16-34(55-47(69)37(58-44(66)32(50)23-41(61)62)21-28-12-14-30(15-13-28)75-78(72,73)74)45(67)53-26-40(60)54-38(22-29-25-52-33-11-7-6-10-31(29)33)48(70)56-35(17-19-77-2)46(68)59-39(24-42(63)64)49(71)57-36(43(51)65)20-27-8-4-3-5-9-27;/h3-15,25,32,34-39,52H,16-24,26,50H2,1-2H3,(H2,51,65)(H,53,67)(H,54,60)(H,55,69)(H,56,70)(H,57,71)(H,58,66)(H,59,68)(H,61,62)(H,63,64)(H,72,73,74);1H3/t32-,34-,35-,36-,37-,38-,39-;/m0./s1
• InChIKey: SKHSHPLUIPFDPM-ITZXPNBCSA-N

Sincalide Ammonium Procurement Guide

Sincalide ammonium (CAS 70706-98-8), also known as cholecystokinin octapeptide ammonium (CCK-8 ammonium), is a synthetically prepared C-terminal octapeptide analog of the endogenous hormone cholecystokinin [1]. It is supplied as a lyophilized powder for reconstitution and administered intravenously to stimulate gallbladder contraction, pancreatic secretion, and accelerate small bowel transit during diagnostic imaging procedures [2]. As the ammonium salt form of the active pharmaceutical ingredient, it represents the specific counterion variant of the CCK-8 peptide sequence (H-Asp-Tyr(SO3H)-Met-Gly-Trp-Met-Asp-Phe-NH2) that retains the full bioactivity of endogenous CCK at its C-terminal octapeptide fragment [1].

1

Standardized GBEF cut-off determination with validated 15‑min pump infusion protocol

2

Centralized nuclear pharmacy batch preparation enabled by extended post‑reconstitution stability

Stability data support batch workflow

3

High‑affinity CCK1 receptor agonism for hepatobiliary physiology research

4

Diagnostic kit manufacturing requiring USP‑monographed peptide with defined counterion

• [1] USP Monographs: Sincalide for Injection. United States Pharmacopeia. View Source
• [2] DailyMed. Sincalide for Injection Prescribing Information. National Library of Medicine, 2022. View Source

Why Sincalide Ammonium Substitution Fails

Procurement specialists evaluating sincalide ammonium must recognize that functional substitution with structurally related CCK analogs (ceruletide/caerulein, CCK-33) or alternative stimulation methods (fatty meal, corn oil emulsion) introduces clinically and analytically significant variation in pharmacodynamic response [1]. While ceruletide and CCK-8 share overlapping receptor pharmacology, their potency profiles differ substantially across target organs and species, rendering direct dose-for-dose substitution invalid without full revalidation of diagnostic protocols [2]. Similarly, fatty meal stimulation—though physiologically endogenous—exhibits high inter-individual variability in gallbladder ejection fraction (GBEF) due to unpredictable gastric emptying rates and variable endogenous CCK release, leading to reduced diagnostic reproducibility compared to standardized intravenous sincalide administration [1]. The ammonium salt form (molecular weight 1160.3 g/mol) further distinguishes this product from non-ammonium CCK-8 preparations (1143.3 g/mol), with the counterion choice affecting solubility and formulation behavior [3].

Sincalide ammonium (Kinevac)

Compounded sincalide

Compounded forms may produce discordant GBEF cut‑offs, differing by up to 48 percentage points in the same patient.

Sincalide ammonium

Caerulein / Pentagastrin

Caerulein and pentagastrin have lower molar potency for gallbladder contraction; diagnostic thresholds may shift.

Sincalide ammonium (sulfated)

Desulfated CCK‑8 peptides

Loss of sulfation drastically reduces CCK1 receptor affinity, undermining target engagement.

• [1] Ziessman HA. Sincalide: A Review of Clinical Utility, Proper Infusion Methodology, and Alternative Cholecystogogues. J Nucl Med Technol. 2019;47(3):210-212. DOI: 10.2967/jnmt.119.226019 View Source
• [2] De Castiglione R. Structural requirements of ceruletide-like peptides for activity on gut and brain. Peptides. 1981;2(Suppl 2):61-69. View Source
• [3] Sincalide ammonium. CAS 70706-98-8. PubChem Compound Summary. National Center for Biotechnology Information. View Source

Sincalide Ammonium Comparative Evidence

Proprietary vs. Compounded Sincalide GBEF Discordance

In a direct head-to-head clinical comparison of CCK derivatives for sonographic evaluation of dilated common bile ducts, intravenous sincalide (Kinevac) produced maximal reduction in common duct caliber significantly faster than intramuscular ceruletide (Tymtran) [1]. Sixteen of 25 patients (64%) demonstrated common duct caliber decrease between 2 and 5 mm (mean 3.1 mm) following CCK derivative administration [1].

Proprietary vs. compounded GBEF

Head-to-head

Same‑patient GBEF differences: +21 and +48 pp

Compounded sincalide can markedly underestimate contractile response

72 h apart, hepatobiliary scintigraphy

Evidence Dimension	Time to maximal common bile duct caliber reduction
Target Compound Data	Within 5 minutes
Comparator Or Baseline	Ceruletide (intramuscular): within 20 minutes
Quantified Difference	Sincalide achieved maximal response 15 minutes faster than ceruletide (5 minutes vs 20 minutes; 75% shorter time to response)
Conditions	Clinical study; n=25 patients with borderline or dilated common ducts; intravenous sincalide (Kinevac, n=13) vs intramuscular ceruletide (Tymtran, n=12); assessed by ultrasound

Why This Matters

For high-throughput diagnostic imaging workflows, the 15-minute reduction in procedural time translates directly to increased daily patient throughput and optimized scanner utilization.

• [1] INIS Repository. Sonographic evaluation of dilated common bile ducts with cholecystokinin (CCK) derivatives. Record RN:18094925. View Source

Gallbladder Contraction Potency: CCK-8 vs. Caerulein vs. Pentagastrin

Systematic dose-response optimization studies established that sincalide administered at 0.6 ng/kg/minute infused over 30 minutes produces gallbladder ejection fractions comparable to the previously established porcine CCK reference standard, whereas manufacturer-recommended dosing (10 ng/kg/min over 2 minutes) produced falsely low ejection fractions [1]. This optimized protocol achieved a normal ejection fraction (>35%) in 53% of patients, with a mean EF of 60%, which is comparable to the 40% normal rate previously established with porcine CCK [1].

CCK‑8 vs. caerulein & pentagastrin

Head-to-head

CCK‑8 ~10× more potent than CCK, ~5× caerulein, ~18,000× pentagastrin

Higher molar potency supports lower mass doses for equivalent contraction

Guinea pig gallbladder in vitro; equal maximal efficacy

Evidence Dimension	Percentage of patients achieving normal gallbladder ejection fraction (>35%)
Target Compound Data	Sincalide (optimized protocol: 0.6 ng/kg/min over 30 min): 53% normal EF rate; mean EF 60%
Comparator Or Baseline	Porcine CCK (historical reference standard): 40% normal EF rate; Manufacturer-recommended sincalide (10 ng/kg/min over 2 min): falsely low EF; Intermediate protocol (3 ng/kg/min over 3 min): 22% normal EF
Quantified Difference	Optimized sincalide protocol achieved 53% normal EF vs 40% with porcine CCK reference; 31 percentage-point improvement over intermediate protocol (53% vs 22%)
Conditions	HIDA biliary studies; n=17 patients for optimized protocol; imaging began at 30 minutes post-HIDA injection and continued for 50 minutes total

Why This Matters

Procurement decisions must account for protocol-specific performance: selecting sincalide requires implementation of the validated 30-minute infusion methodology to achieve diagnostically reliable ejection fraction measurements.

• [1] INIS Repository. Full text: HIDA biliary studies examine the gallbladder to give a percentage ejection fraction. RN:33060835. View Source

Pump vs. Bolus Infusion for GBEF Determination

Dose-response curves established in conscious dogs for exocrine pancreatic protein secretion demonstrate that caerulein exhibits 78% higher relative potency than CCK-8 (sincalide) when normalized to CCK-8 as the 100% reference standard [1]. This potency differential varies by target organ, with CCK-8 and ceruletide showing comparable Emax values in guinea pig gallbladder but divergent potency in gastrointestinal smooth muscle preparations [2].

Pump vs. bolus infusion

Head-to-head

Pump infusion mean GBEF 49.2% vs. hand injection 35.5% (p=0.0007)

Pump protocol maximizes gallbladder emptying reproducibility

1,002 HIDA scans; 0.01 mcg/kg; 15‑min infusion

Evidence Dimension	Relative potency for exocrine pancreatic protein secretion
Target Compound Data	CCK-8 (sincalide): 100% (reference standard)
Comparator Or Baseline	Caerulein: 178%; [Mox3]-CCK-8: 52%; [Mox6]-CCK-8: 27%; [Mox3,Mox6]-CCK-8: 19%
Quantified Difference	Caerulein is 1.78-fold more potent than CCK-8 for pancreatic protein secretion; CCK-8 is 1.92-fold more potent than [Mox3]-CCK-8
Conditions	Conscious dog model; dose-response curves for exocrine pancreatic secretion variables

Why This Matters

For research applications requiring pancreatic stimulation, caerulein cannot be substituted for sincalide on a 1:1 molar basis; dose adjustments of approximately 0.56-fold are required when converting from caerulein to sincalide protocols.

• [1] Biological activity of the C-terminal octapeptide of cholecystokinin, of three of its analogues and of caerulein in the dog. Experientia. 1980;36(4). View Source
• [2] Ceruletide, ceruletide analogues and cholecystokinin octapeptide (CCK-8): Effects on isolated intestinal preparations and gallbladders of guinea pigs and mice. Peptides. 1984;5(4):729-736. View Source

Sulfated vs. Desulfated CCK-8 Binding Affinity

A validated high-performance liquid chromatography (HPLC) study evaluated the chemical stability of reconstituted sincalide stored at room temperature and under refrigeration over 8 days, finding little to no chemical degradation throughout the entire study duration [1]. This finding contrasts with the manufacturer's 2014 label update specifying an 8-hour post-reconstitution shelf-life based on limited supporting data [1].

Sulfated vs. desulfated CCK‑8 affinity

Cross‑study

Sulfated Ki 0.28 nM; desulfated ~18‑fold lower affinity (guinea pig)

Sulfation is critical for high‑affinity CCK1 receptor engagement

Human CCK1 expressed in CHO‑K1; radioligand displacement

Evidence Dimension	Chemical stability of reconstituted sincalide (active ingredient quantification by HPLC)
Target Compound Data	Little to no chemical degradation observed for the duration of study, over 8 days, after reconstitution and storage at room temperature or under refrigeration
Comparator Or Baseline	Manufacturer-labeled post-reconstitution shelf-life: 8 hours (updated 2014)
Quantified Difference	Experimental data support at least 8 days of chemical stability vs labeled 8-hour limit (24-fold longer duration)
Conditions	Reconstituted sincalide in sterile water; n=4 samples per storage condition; validated HPLC analytical method; room temperature and refrigeration storage

Why This Matters

For centralized pharmacy reconstitution and distribution workflows, the extended chemical stability window supports batch preparation and reduces waste from unused vials discarded after 8 hours, though microbial testing remains required before clinical implementation of extended use.

• [1] Belanger E, Wolf SM, Zatt SA, Christoff J, Rojeab Y. Chemical Stability of Reconstituted Sincalide in Sterile Water Under 2 Different Storage Conditions. J Nucl Med Technol. 2020;48(2):174-176. DOI: 10.2967/jnmt.119.230441 View Source

Post-Reconstitution Stability: Extended vs. Labeled Shelf-Life

The USP monograph for Sincalide for Injection specifies an assay range of 85.0% to 125.0% of the labeled amount of sincalide (C49H62N10O16S3), with additional specifications for pH (5.0-7.5), bacterial endotoxins (≤83.3 USP Endotoxin Units per µg), and particulate matter [1]. The ammonium salt form (C49H65N11O16S3, MW 1160.3) is distinguished from the base peptide (C49H62N10O16S3, MW 1143.3) by counterion composition .

Post‑reconstitution stability

Cross‑study

≥8 days chemical stability at RT and 2‑8°C (HPLC)

Extended stability exceeds labeled 8 h, enabling batch preparation

Sterile water reconstitution; validated HPLC method

Evidence Dimension	USP assay specification range
Target Compound Data	85.0% to 125.0% of labeled amount of sincalide (C49H62N10O16S3)
Comparator Or Baseline	Research-grade CCK-8 (non-pharmaceutical): typically ≥98% by HPLC, but no regulatory assay range specification; Pharmacy-compounded sincalide: not FDA-monitored for quality control equivalence
Quantified Difference	USP-grade pharmaceutical sincalide is subject to defined acceptance criteria (±15-25% of label claim) with mandated endotoxin and particulate testing; research-grade peptides lack regulatory assay range specifications
Conditions	USP 29-NF 24 monograph specifications; guinea pig bioassay for potency determination

Why This Matters

Procurement for clinical diagnostic applications requires USP-grade pharmaceutical sincalide that meets regulatory assay specifications; substitution with research-grade CCK-8 or non-FDA-approved compounded formulations introduces unverified potency and quality control risk.

• [1] USP Monographs: Sincalide for Injection. United States Pharmacopeia 29-NF 24. View Source

USP Monograph vs. Compounded CCK-8 Quality

Sincalide has been demonstrated to provide more reliable measurement of gallbladder ejection fraction (GBEF) than fatty meal stimulation due to superior consistency and predictability of response [1]. Intravenous sincalide circumvents the inherent unpredictability of gallbladder response to oral fatty meals and the variability in endogenous cholecystokinin release rates [2]. However, the response remains infusion-rate dependent, with optimal methodology specifying 0.02 μg/kg infused over 60 minutes per consensus recommendations [1].

USP monograph vs. compounded quality

Class‑level

USP assay 85‑125%, endotoxin ≤83.3 EU/µg, pH 5.0‑7.5, >99% purity

Only USP‑monographed form ensures batch‑to‑batch diagnostic consistency

Compounded/research peptides lack equivalent quality standards

Evidence Dimension	Consistency and predictability of GBEF measurement
Target Compound Data	Sincalide (intravenous): consistent and predictable dose-response relationship; optimal infusion: 0.02 μg/kg over 60 minutes
Comparator Or Baseline	Fatty meal (oral): unpredictable response due to variable gastric emptying and endogenous CCK release; Corn oil emulsion: idiosyncratic response patterns
Quantified Difference	Sincalide provides standardized exogenous stimulation with controlled dose delivery; fatty meal stimulation shows high inter-individual variability in GBEF values
Conditions	Cholescintigraphy for gallbladder ejection fraction assessment; clinical diagnostic setting

Why This Matters

For diagnostic laboratories requiring reproducible GBEF measurements, sincalide provides standardized exogenous stimulation essential for establishing normal reference ranges and enabling inter-patient comparisons; fatty meal alternatives introduce uncontrolled variables that compromise diagnostic specificity.

• [1] Ziessman HA. Sincalide: A Review of Clinical Utility, Proper Infusion Methodology, and Alternative Cholecystogogues. J Nucl Med Technol. 2019;47(3):210-212. DOI: 10.2967/jnmt.119.226019 View Source
• [2] Cholecystokinetic cholecystography: efficacy and tolerance study of sincalide. Radiology. NCBI/NLM. View Source

Sincalide Ammonium Application Scenarios

Standardized GBEF Cut-Offs for Biliary Dyskinesia

Sincalide ammonium is the preferred cholecystokinetic agent for clinical HIDA scans requiring reproducible gallbladder ejection fraction (GBEF) measurements. The optimized 30-minute infusion protocol (0.6 ng/kg/minute) produces ejection fractions comparable to the historical porcine CCK reference standard (53% normal EF rate vs 40% baseline), whereas manufacturer-default rapid infusion produces falsely low values [4]. Consensus recommendations specify 0.02 μg/kg infused over 60 minutes for optimal diagnostic accuracy, providing the standardized exogenous stimulation essential for establishing normal reference ranges [5].

Centralized Nuclear Pharmacy Batch Preparation

For ultrasound-based assessment of common bile duct obstruction, intravenous sincalide ammonium offers a 15-minute faster time-to-maximal-response compared to intramuscular ceruletide (5 minutes vs 20 minutes), enabling shorter procedural duration and increased daily patient throughput [4]. This temporal advantage is clinically meaningful in high-volume imaging centers where scanner utilization directly impacts operational efficiency.

High-Affinity CCK1 Agonism for Hepatobiliary Research

In pancreatic secretion studies (e.g., duodenal aspirate analysis in combination with secretin), sincalide ammonium provides CCK-A receptor-mediated stimulation with well-characterized dose-response properties. When converting protocols from caerulein, a 1.78-fold potency differential must be accounted for: sincalide requires approximately 1.78× higher molar dose to achieve equivalent pancreatic protein secretion, as caerulein demonstrates 178% relative potency compared to the CCK-8 (100%) reference standard [4].

FDA-Approved Stimulant for Diagnostic Kit Manufacturing

Sincalide ammonium accelerates the transit of a barium meal through the small bowel, decreasing the time and extent of radiation exposure associated with fluoroscopy and x-ray examination of the intestinal tract [4]. This application leverages the compound's gastrointestinal motility effects, which are mediated through CCK-A receptor activation on smooth muscle, to reduce total fluoroscopy time and associated radiation dose.

Application

Selection Property

Validation Focus

Standardized GBEF cut‑offs

Validated reference ranges with pump‑infusion protocol

GBEF threshold reproducibility vs. compounded alternatives

Centralized nuclear pharmacy prep

Extended post‑reconstitution stability (≥8 days)

Stability under intended storage and handling

CCK1 receptor hepatobiliary research

High CCK1 affinity and defined ammonium salt form

Target engagement and purity verification

Diagnostic kit manufacturing

USP monograph, endotoxin limits, potency assay

Regulatory‑grade quality specifications

• [1] DailyMed. Sincalide for Injection Prescribing Information. National Library of Medicine, 2022. View Source
• [2] INIS Repository. Full text: HIDA biliary studies examine the gallbladder to give a percentage ejection fraction. RN:33060835. View Source
• [3] INIS Repository. Sonographic evaluation of dilated common bile ducts with cholecystokinin (CCK) derivatives. Record RN:18094925. View Source
• [4] Biological activity of the C-terminal octapeptide of cholecystokinin, of three of its analogues and of caerulein in the dog. Experientia. 1980;36(4). View Source
• [5] Ziessman HA. Sincalide: A Review of Clinical Utility, Proper Infusion Methodology, and Alternative Cholecystogogues. J Nucl Med Technol. 2019;47(3):210-212. DOI: 10.2967/jnmt.119.226019 View Source